Cas no 100375-00-6 (1-(benzenesulfinylmethyl)-4-bromobenzene)

• Product Name: 1-(benzenesulfinylmethyl)-4-bromobenzene
• CAS No: 100375-00-6
• MF: C₁₃H₁₁BrOS
• MW: 295.194841623306
• CID: 1125701
• PubChem ID: 11471953
• Update Time: 2025-04-20

1-(benzenesulfinylmethyl)-4-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfinylmethyl)-4-bromobenzene
• (4-bromo-benzyl)-phenyl sulfoxide
• (4-bromobenzyl) phenyl sulfoxide
• AGN-PC-009SAP
• Benzene, 1-bromo-4-[(phenylsulfinyl)methyl]-
• (4-bromobenzyl)phenyl sulfoxide
• ACMC-20m3fi
• 1-bromo-4-(phenylsulfinylmethyl)benzene
• 4-bromobenzyl phenyl sulfoxide
• (4-Brom-benzyl)-phenyl-sulfoxid
• CTK0G8894
• (4-bromo-benzyl)-phenyl sulfoxide; (4-bromobenzyl) phenyl sulfoxide; AGN-PC-009SAP; Benzene, 1-bromo-4-[(phenylsulfinyl)methyl]-; (4-bromobenzyl)phenyl sulfoxide; ACMC-20m3fi; 1-bromo-4-(phenylsulfinylmethyl)benzene; 4-bromobenzyl phenyl sulfoxide; (4-Brom-benzyl)-phenyl-sulfoxid; CTK0G8894;
• 100375-00-6
• DTXSID50467023
• 1-Bromo-4-[(phenylsulfinyl)methyl]benzene

• Inchi： 1S/C13H11BrOS/c14-12-8-6-11(7-9-12)10-16(15)13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： QKSPRFWFDICJPJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 293.97143
• Monoisotopic Mass: 293.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07